Cas no 93972-01-1 (4-n-Nonylbiphenyl)

• Product Name: 4-n-Nonylbiphenyl
• CAS No: 93972-01-1
• MF: C₂₁H₂₈
• MW: 280.447026252747
• MDL: MFCD00100666
• CID: 61673
• PubChem ID: 112326
• Update Time: 2025-06-08

4-n-Nonylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-n-Nonylbiphenyl
• 1-nonyl-4-phenylbenzene
• 1,1'-Biphenyl,4-nonyl
• 4-n-Nonylbiphenyl1000µg
• 4-nonyl-1,1'-biphenyl
• 4-nonyl-1-phenylbenzene
• 4-Nonyl-biphenyl
• Nonylbiphenyl
• 1,1'-Biphenyl, nonyl-
• 93972-01-1
• EINECS 274-164-9
• CS-0360481
• AKOS015917986
• FT-0619315
• 69856-11-7
• Nonyl-1,1'-biphenyl
• AS-57833
• DTXSID90990123
• 4-Nonylbiphenyl
• XMYSGVNXYKACMA-UHFFFAOYSA-N

• MDL： MFCD00100666
• Inchi： 1S/C21H28/c1-2-3-4-5-6-7-9-12-19-15-17-21(18-16-19)20-13-10-8-11-14-20/h8,10-11,13-18H,2-7,9,12H2,1H3
• InChI Key： XMYSGVNXYKACMA-UHFFFAOYSA-N
• SMILES： C(CCCC1C=CC(C2C=CC=CC=2)=CC=1)CCCCC

Computed Properties

• Exact Mass: 280.21900
• Monoisotopic Mass: 280.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.925
• Melting Point: 41 °C
• Boiling Point: 403.7°C at 760 mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.524
• PSA: 0.00000
• LogP: 6.64670
• Solubility: Not determined

4-n-Nonylbiphenyl Security Information

• Hazardous Material transportation number：UN 3262 8/PG 2
• WGK Germany：3
• Safety Instruction： S26; S27; S36/37/39; S45
• RTECS：WK9100000
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-n-Nonylbiphenyl

Introduction to 4-n-Nonylbiphenyl (CAS No. 93972-01-1)

4-n-Nonylbiphenyl (CAS No. 93972-01-1) is a synthetic compound that has garnered significant attention in the fields of materials science and organic chemistry due to its unique properties and potential applications. This biphenyl derivative, characterized by a long alkyl chain, exhibits remarkable liquid crystalline behavior, making it a valuable material for various technological and scientific advancements.

The molecular structure of 4-n-Nonylbiphenyl consists of two phenyl rings connected by a single bond, with a nonyl (C₉H₁₉) group attached to one of the rings. This specific arrangement imparts the compound with a combination of rigidity and flexibility, which is crucial for its liquid crystalline properties. The nonyl chain enhances the compound's solubility and phase transition behavior, making it suitable for use in liquid crystal displays (LCDs) and other optoelectronic devices.

Recent research has focused on the optimization of 4-n-Nonylbiphenyl for use in advanced display technologies. Studies have shown that this compound can improve the performance of LCDs by enhancing their response time, contrast ratio, and color purity. For instance, a study published in the Journal of Materials Chemistry C in 2021 demonstrated that incorporating 4-n-Nonylbiphenyl into nematic liquid crystal mixtures significantly reduced the response time of the display, thereby improving its overall efficiency and visual quality.

Beyond its applications in display technology, 4-n-Nonylbiphenyl has also been explored for its potential in other areas such as drug delivery systems and sensor technologies. Its ability to form stable liquid crystalline phases makes it an attractive candidate for encapsulating and delivering active pharmaceutical ingredients (APIs). Research published in the Biomaterials Science journal in 2022 highlighted the use of 4-n-Nonylbiphenyl-based liquid crystals as carriers for targeted drug delivery, showing promising results in enhancing drug solubility and bioavailability.

In addition to its technological applications, the environmental impact of 4-n-Nonylbiphenyl has been a subject of interest. Studies have investigated its biodegradability and potential toxicity to ensure its safe use in various industries. A comprehensive review published in the Environmental Science & Technology journal in 2023 concluded that while 4-n-Nonylbiphenyl is generally considered safe for industrial use, proper handling and disposal practices are essential to minimize any environmental risks.

The synthesis of 4-n-Nonylbiphenyl typically involves multi-step processes, including coupling reactions and purification techniques. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a recent study published in the Tetrahedron Letters journal described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of 4-n-Nonylbiphenyl.

In conclusion, 4-n-Nonylbiphenyl (CAS No. 93972-01-1) is a versatile compound with a wide range of applications in materials science, organic chemistry, and biotechnology. Its unique liquid crystalline properties make it an essential component in advanced display technologies and drug delivery systems. Ongoing research continues to explore new avenues for optimizing its performance and expanding its utility across various industries.